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Compound of Interest

Compound Name:
2-Fluoro-5-methoxyphenylboronic

acid

Cat. No.: B1307766 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-methoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
methoxyphenylboronic acid (CAS No. 406482-19-7), a reagent commonly used in organic

synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Adherence to these

guidelines is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Classification
2-Fluoro-5-methoxyphenylboronic acid is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The compound is a solid

powder that can form dust, increasing the risk of inhalation.[1][2][3]

GHS Hazard Classification:

Skin Irritation: Category 2 (Causes skin irritation)[2][3]

Eye Irritation: Category 2 (Causes serious eye irritation)[2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1][2][3]
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Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

NFPA Ratings:

Health Hazard: 1 (Exposure could cause irritation but only minor residual injury)[3]

Fire Hazard: 0 (Materials that will not burn)[3]

Reactivity: 0 (Normally stable, even under fire exposure conditions)[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. Note that this

compound may contain varying amounts of its anhydride.[4][5]

Property Data

CAS Number 406482-19-7

Molecular Formula FC₆H₃(OCH₃)B(OH)₂ / C₇H₈BFO₃

Molecular Weight 169.95 g/mol

Appearance White to light yellow solid, powder, or crystal

Melting Point 194-196 °C

Flash Point Not applicable

Stability
Stable under normal handling and storage

conditions

Experimental Protocols: Safe Handling and Storage
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Strict adherence to the following protocols is mandatory to minimize exposure and ensure

safety.

Engineering Controls
Ventilation: All handling of 2-Fluoro-5-methoxyphenylboronic acid powder must be

conducted in a properly functioning chemical fume hood to minimize inhalation of dust.[2][6]

Ensure adequate ventilation and that eyewash stations and safety showers are readily

accessible.[7]

Containment: Use engineering controls to prevent the formation and spread of dust.[1][2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

required:

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1][4][8] A face

shield may be necessary for operations with a high risk of dust generation.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[4][6][8]

Skin and Body Protection: Wear a laboratory coat. For larger quantities or tasks with a high

potential for dusting, additional protective clothing may be required.[1][6]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved N95 respirator or higher is necessary.[1][4]
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Identified Hazards

Required Personal Protective Equipment (PPE)

Skin Irritation (H315)

Lab Coat / Protective Clothing

Protects Against

Nitrile Gloves

Protects Against

Eye Irritation (H319)

Chemical Safety Goggles / Face Shield

Protects Against

Respiratory Irritation (H335)

N95 Respirator (if dust is present)

Protects Against

Click to download full resolution via product page

Caption: Relationship between chemical hazards and required PPE.

Handling Procedures
Avoid contact with skin and eyes.[2]

Do not breathe dust. Avoid the formation and raising of dust.[1][2][3]

Weigh and transfer the solid in a fume hood or a ventilated balance enclosure.

Use appropriate tools (scoops, spatulas) to handle the powder to prevent spills.[8]

Keep the container tightly closed when not in use.[2][6]

Practice good industrial hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[1][3] Contaminated work clothing should not be allowed out of the

workplace.[9]

Storage
Store in a cool, dry, and well-ventilated place.[2][9]

Keep the container tightly closed to prevent moisture absorption.[2][8]
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Store away from incompatible materials, such as strong oxidizing agents.[7]

Emergency and First-Aid Protocols
Immediate action is required in case of exposure.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or symptoms persist, seek medical attention.[1]

[10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice.[1][10]

Eye Contact

Immediately rinse eyes cautiously with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth and call

a physician or poison control center

immediately.[1][9]

Accidental Release Measures:

Evacuate unnecessary personnel from the area.[1]

Ensure adequate ventilation. Do not breathe the dust.[1]

Wear appropriate PPE as described in section 3.2.

Carefully sweep or shovel the spilled solid into a suitable container for disposal. Minimize

dust generation.[1]

Wash the spill area thoroughly after material pickup is complete.
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Prevent the substance from entering drains or public waters.[1]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.[11]

The material may be sent to an authorized incinerator equipped with an afterburner and

scrubber.[1] Do not dispose of it into the environment.[7]

Workflow for Safe Handling
The following diagram outlines the logical workflow for safely managing 2-Fluoro-5-
methoxyphenylboronic acid from receipt to disposal.
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Experimental Procedure

Receive Chemical

Log into Chemical Inventory

Store in Cool, Dry, Ventilated Area

Prepare for Experiment
(Don PPE, Prepare Fume Hood)

Weigh Solid in Fume Hood

Perform Reaction

Decontaminate Glassware & Workspace

Collect Waste in Labeled Container

Dispose of Waste via EHS

End

Click to download full resolution via product page

Caption: Standard workflow for handling 2-Fluoro-5-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1307766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

